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Paclitaxel Data Summary

Aspect Available Experimental Data for Paclitaxel

Primary Molecular
Mechanism

Binds to β-tubulin, promotes microtubule assembly and stabilizes the

polymerized structure, thereby blocking cell cycle progression at mitosis [1] [2].

Key Experimental
Findings

At low, clinically relevant concentrations, it suppresses microtubule dynamics

without significantly affecting polymer mass [3] [4]. It can induce a mitotic arrest
or promote chromosome mis-segregation [3].

Commonly Used In
Vitro Models

Human cancer cell lines (e.g., HeLa, ovarian cancer lines, B-cell lymphomas,
pancreatic cancer lines) [3] [5] [6].

Typical In Vivo
Models

Mouse xenograft models (e.g., ovarian cancer, pancreatic cancer, patient-
derived xenografts/PDX) [5] [6] [7].

Sample
Experimental
Readout

Cell cycle analysis (G2/M arrest), apoptosis assays (Annexin V, caspase-3),
dynamic instability parameters, tumor volume measurement, survival analysis

[3] [5] [8].
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Paclitaxel Mechanism and Experimental Pathways

The following diagram illustrates the established mechanism of paclitaxel and common experimental

pathways for validating its activity, based on the available research.
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Suggestions for Finding 2-ME Data
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To build your complete comparison guide, I suggest you try the following approaches to locate the necessary

information on 2-ME:

Use specialized scientific databases: Conduct a targeted search in repositories like PubMed,
Google Scholar, or SciFinder. Using specific queries such as "2-Methoxyestradiol microtubule

inhibition mechanism" or "2-ME tubulin binding" may yield the required experimental data.
Consult specialized reviews: Look for review articles on microtubule inhibitors, which often contain

comparative tables or discussions on different agents, including 2-ME.
Explore structural data: If available, consult resources like the Protein Data Bank (PDB) for

structures of tubulin bound to 2-ME, which can provide high-resolution mechanistic insights.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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